Cas no 3554-65-2 ((1-methylpyrrolidin-2-yl)methanol)

(1-methylpyrrolidin-2-yl)methanol structure
3554-65-2 structure
Product Name:(1-methylpyrrolidin-2-yl)methanol
CAS No:3554-65-2
MF:C6H13NO
MW:115.173521757126
MDL:MFCD00011727
CID:44264
PubChem ID:97836
Update Time:2025-09-22

(1-methylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2-pyrrolidinemethanol
    • (1-Methyl-2-pyrrolidinyl)methanol
    • (1-Methylpyrrolidin-2-yl)methanol
    • 1-Methylpyrrolidine-2-methanol
    • 2-Pyrrolidinemethanol, 1-methyl-
    • VCOJPHPOVDIRJK-UHFFFAOYSA-N
    • (S)-Methylpyrrolidine-2-methanol
    • (1-Methyl-2-pyrrolidinyl)methanol #
    • [(2R)-1-methyl-2-pyrrolidinyl]methanol
    • NSC45497
    • (1)-1-Methylpyrrolidine-2-methanol
    • PubChem9180
    • N-Methyl-DL-prolinol
    • 1-Methylpyrrolidinylmethanol
    • KSC565O6P
    • SY023398
    • NS00048442
    • BB 0262387
    • AM20090536
    • EINECS 251-981-9
    • F8889-8364
    • SY004710
    • NSC-45497
    • N-methylprolinol
    • AKOS009158152
    • 1-methyl-2-pyrrolidinemethanol, AldrichCPR
    • EN300-51076
    • W-106664
    • SY005762
    • (S)-(-)-1-Methyl-2-pyrrolidinemethanol; [(2S)-1-methylpyrrolidin-2-yl]methanol; (S)-(1-methylpyrrolidin-2-yl)methanol
    • FT-0639188
    • MFCD06200823
    • 3554-65-2
    • FT-0601402
    • 30727-24-3
    • 2-hydroxymethyl-1-methylpyrrolidine
    • (2R)-1-Methyl-2-pyrrolidinemethanol
    • Z234895147
    • NSC 45497
    • Crotonic acid, b-anilino-, ethyl ester
    • CHEBI:184330
    • 1-methylpyrrolidin-2-ylmethanol
    • MFCD07368622
    • CS-W019511
    • FT-0647970
    • A822863
    • SCHEMBL178545
    • EINECS 250-312-8
    • GS-3310
    • SB10251
    • PB17412
    • (1-methyl-pyrrolidin-2-yl)-methanol
    • DTXSID20952956
    • EINECS 222-608-7
    • DB-005743
    • (S)-(-)-1-Methyl-2-pyrrolidinemethanol;(S)-2-Hydroxymethyl-1-methylpyrrolidine
    • (+/-)-1-methylpyrrolidine-2-methanol
    • DB-014150
    • DB-048611
    • ALBB-016476
    • (1-methylpyrrolidin-2-yl)methanol
    • MDL: MFCD00011727
    • Inchi: 1S/C6H13NO/c1-7-4-2-3-6(7)5-8/h6,8H,2-5H2,1H3
    • InChI Key: VCOJPHPOVDIRJK-UHFFFAOYSA-N
    • SMILES: OCC1CCCN1C

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.973
  • Boiling Point: 164.8℃ at 760 mmHg
  • Flash Point: 63.3℃
  • PSA: 23.47
  • LogP: 0.01080
  • Solubility: Not determined

(1-methylpyrrolidin-2-yl)methanol Security Information

(1-methylpyrrolidin-2-yl)methanol Pricemore >>

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